(1S,2S)-N'-{(E)-[5-(4-nitrophenyl)furan-2-yl]methylidene}-2-phenylcyclopropanecarbohydrazide

• Molecular Formula: C21H17N3O4
• Molecular Weight: 375.4 g/mol
• IUPAC Name: (1S,2S)-N-[(E)-[5-(4-nitrophenyl)furan-2-yl]methylideneamino]-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C21H17N3O4/c25-21(19-12-18(19)14-4-2-1-3-5-14)23-22-13-17-10-11-20(28-17)15-6-8-16(9-7-15)24(26)27/h1-11,13,18-19H,12H2,(H,23,25)/b22-13+/t18-,19+/m1/s1
• InChI Key: UGOFNVAWWWTSKR-FNTCUZDCSA-N
• Isomeric SMILES: C1[C@@H]([C@H]1C(=O)N/N=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• SMILES: C1C(C1C(=O)NN=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4

Description

(1S,2S)-N-[[5-(4-nitrophenyl)-2-furanyl]methylideneamino]-2-phenyl-1-cyclopropanecarboxamide is a C-nitro compound.

Scientific Research Applications

• Antibacterial and Antifungal Properties : Some derivatives of this compound have shown potent antibacterial activity and moderate antifungal activity against pathogens like Candida albicans (Al-Wahaibi et al., 2020).

• Potential Antidepressant and Nootropic Agents : Certain derivatives were investigated for their antidepressant activity, displaying significant effects in this regard. They also exhibited nootropic activity, indicating potential benefits for cognitive enhancement (Thomas et al., 2016).

• Anti-Tubercular Activity : Derivatives of this compound have been synthesized and tested for anti-tubercular activity, showing promising results against Mycobacterium tuberculosis (Cardoso et al., 2016).

• Antimicrobial and Antioxidant Activity : Research has demonstrated that certain derivatives possess antimicrobial and antioxidant properties, indicating a broad spectrum of potential therapeutic applications (Devi et al., 2010).

• Antiinflammatory and Antibacterial Agents : Studies have revealed that certain derivatives synthesized using microwave irradiation methods exhibit significant in vivo antiinflammatory and in vitro antibacterial activities (Ravula et al., 2016).

• Antibacterial and Antifungal Activities of 1,3,4-Oxadiazole Derivatives : Derivatives related to the compound have shown remarkable antibacterial activities, particularly against Staphylococcus aureus and Escherichia coli (Jafari et al., 2017).

• Anti-Leishmanial Activity : Some derivatives have been synthesized and evaluated for their potential to inhibit the growth of Leishmania infantum, with promising results indicating potential use in anti-leishmanial therapy (Dias et al., 2015).

• Antimicrobial Activities of Azole Derivatives : Derivatives starting from furan-2-carbohydrazide displayed activity against various microorganisms, suggesting their use as antimicrobial agents (Başoğlu et al., 2013).

• Superoxide Dismutase Activity : Nickel(II) complexes derived from derivatives of this compound have been found to effectively catalyze the dismutation of superoxide, indicating their potential in oxidative stress-related applications (Patel et al., 2010).

• Antinociceptive and Anti-Inflammatory Properties : Thiazolopyrimidine derivatives of the compound were synthesized and showed significant antinociceptive and anti-inflammatory activities (Selvam et al., 2012).

• Mesomorphic Behavior in Liquid Crystals : Some derivatives have been synthesized and evaluated for their mesomorphic behavior, indicating potential applications in the field of liquid crystal technology (Abdulnabi et al., 2020).

• Efficient Synthesis of N-Fused Heterocyclic Compounds : A novel method for the synthesis of N-fused heterocyclic compounds including derivatives of the compound has been developed, highlighting their potential in various applications (Hosseini & Bayat, 2019).